![molecular formula C20H27NO2 B2805844 (1-Adamantan-1-YL-ethyl)-benzo[1,3]dioxol-5-ylmethyl-amine hydrochloride CAS No. 1048343-71-0](/img/structure/B2805844.png)
(1-Adamantan-1-YL-ethyl)-benzo[1,3]dioxol-5-ylmethyl-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1-Adamantan-1-YL-ethyl)-benzo[1,3]dioxol-5-ylmethyl-amine hydrochloride” is a biochemical used for proteomics research . It has a molecular weight of 349.9 .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 349.9 . More detailed physical and chemical properties were not available in the search results.Scientific Research Applications
Catalytic Hydroxylation of Alkanes
A study by Sankaralingam and Palaniandavar (2014) demonstrated the use of adamantane derivatives in the catalytic hydroxylation of alkanes, showing their potential in chemical synthesis processes. Their research on diiron(III) complexes, which include adamantane as a part of their structure, revealed high selectivity and efficiency in hydroxylating cyclohexane and adamantane to their respective alcohols (Sankaralingam & Palaniandavar, 2014).
Noncovalent Interactions in Crystal Structures
El-Emam et al. (2020) investigated the crystal structures of adamantane-1,3,4-thiadiazole derivatives, providing insights into the nature of noncovalent interactions within these compounds. Their findings underscore the relevance of adamantane derivatives in understanding molecular interactions and designing new materials with tailored properties (El-Emam et al., 2020).
Antibacterial and Antiviral Activities
Krylov et al. (2016) synthesized bis-[1-(adamantan-1-yl)ethyl]amine hydrochloride and assessed its antibacterial activity, revealing the potential of adamantane-based compounds in developing new antimicrobial agents (Krylov et al., 2016).
Synthesis and Biological Evaluation
El-Emam et al. (2004) synthesized and evaluated the antimicrobial and anti-HIV-1 activity of 5-(1-adamantyl)-1,3,4-oxadiazoles, illustrating the broad therapeutic potential of adamantane derivatives in medicine (El-Emam et al., 2004).
Future Directions
Properties
IUPAC Name |
1-(1-adamantyl)-N-(1,3-benzodioxol-5-ylmethyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO2.ClH/c1-13(20-8-15-4-16(9-20)6-17(5-15)10-20)21-11-14-2-3-18-19(7-14)23-12-22-18;/h2-3,7,13,15-17,21H,4-6,8-12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWBDKFLZDXKBKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)NCC4=CC5=C(C=C4)OCO5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.